RMM-46

• CAS No.: 1307896-46-3
• Product Name: RMM-46
• Molecular Formula: C24H26N4O5
• Molecular Weight: 450.49
• IUPAC Name: (E)-2-cyano-N-(1-hydroxy-2-methylpropan-2-yl)-3-[3-(3,4,5-trimethoxyphenyl)-1H-indazol-5-yl]prop-2-enamide
• Standard InChI: InChI=1S/C24H26N4O5/c1-24(2,13-29)26-23(30)16(12-25)8-14-6-7-18-17(9-14)21(28-27-18)15-10-19(31-3)22(33-5)20(11-15)32-4/h6-11,29H,13H2,1-5H3,(H,26,30)(H,27,28)/b16-8+
• Standard InChIKey: FCCMYBKAZCDQGX-LZYBPNLTSA-N
• SMILES: CC(C)(CO)NC(=O)C(=CC1=CC2=C(C=C1)NN=C2C3=CC(=C(C(=C3)OC)OC)OC)C#N
• Appearance: Solid powder
• Description: RMM-46 is a selective and reversible covalent inhibitor for MSK/RSK-family kinases.
• Purity: >98% (or refer to the Certificate of Analysis)
• Shelf Life: >3 years if stored properly
• Solubility: Soluble in DMSO
• Storage: Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years).
• Synonyms: RMM-46; RMM 46; RMM46
• Reference: 1: Miller RM, Paavilainen VO, Krishnan S, Serafimova IM, Taunton J. Electrophilic fragment-based design of reversible covalent kinase inhibitors. J Am Chem Soc. 2013 Apr 10;135(14):5298-301. doi: 10.1021/ja401221b. Epub 2013 Mar 29. PubMed PMID: 23540679; PubMed Central PMCID: PMC3665406.
• PubChem Compound: 67206797
• Last Modified: Nov 11 2021